Etidocaine

• CAS: 60108-68-1
• Molecular Formula: C17H28N2O
• Molecular Weight: 276.4 g/mol
• InChI: InChI=1S/C17H28N2O/c1-6-12-19(8-3)15(7-2)17(20)18-16-13(4)10-9-11-14(16)5/h9-11,15H,6-8,12H2,1-5H3,(H,18,20)
• InChIKey: VTUSIVBDOCDNHS-UHFFFAOYSA-N

Etidocaine: Long-Acting Amino-Amide Local Anesthetic

Etidocaine (CAS 60108-68-1) is an amide-type local anesthetic administered via injection for surgical procedures and labor analgesia [1]. It belongs to the amino-amide subclass along with lidocaine, bupivacaine, mepivacaine, and ropivacaine [2]. Etidocaine is characterized by rapid onset and prolonged duration of action, achieved through structural modifications of the lidocaine scaffold that enhance both lipid solubility (approximately 50-fold increase) and plasma protein binding (approximately 50% increase) [3]. Unlike ester-type anesthetics, amide agents undergo hepatic metabolism and exhibit longer plasma half-lives, with etidocaine demonstrating sustained activity due to high-affinity binding to α1-acid glycoprotein [4].

Motor-sensory differential block

Suitable for studies investigating motor versus sensory nerve fiber sensitivity and offset kinetics.

Pharmacokinetic modeling

High lipid solubility and protein binding support research on tissue redistribution and systemic clearance.

Reference compound for SAR

Unique amide structure aids structure-activity relationship studies on local anesthetic duration and potency.

• [1] MeSH (Medical Subject Headings). Etidocaine. U.S. National Library of Medicine, 2024. Descriptor ID: D005041. View Source
• [2] DrugBank. Etidocaine. DB08987. Accessed 2026. View Source
• [3] Moore PA. Long-acting local anesthetics: a review of clinical efficacy in dentistry. Compendium. 1990 Jan;11(1):22, 24-6, 28-30. PMID: 2198102. View Source
• [4] Anesthesia Key. Use of Local Anesthetics in Regional Anesthesia and Pain Therapy. October 18, 2016. View Source

Why Lidocaine or Bupivacaine Cannot Replace Etidocaine

Although etidocaine shares the amino-amide pharmacophore with lidocaine and bupivacaine, their divergent physicochemical and clinical profiles preclude simple interchangeability in experimental or therapeutic settings. Etidocaine's markedly higher lipid solubility (approximately 50-fold greater than lidocaine) and enhanced protein binding confer distinct pharmacokinetic and pharmacodynamic properties that translate into quantitatively different onset kinetics, duration of sensory and motor blockade, and adverse effect profiles [1]. Direct comparative studies demonstrate that substituting etidocaine with lidocaine reduces the duration of postoperative analgesia by a factor of 1.75–2.16, while substituting with bupivacaine significantly prolongs the time to maximal motor blockade by more than 100% [2][3]. Furthermore, etidocaine uniquely produces a motor block that substantially outlasts sensory block in core nerve fibers—a differential recovery pattern that alters postoperative functional recovery trajectories compared to either lidocaine or bupivacaine [4]. These quantifiable differences directly impact study reproducibility, clinical workflow planning, and procurement decisions where precise blockade characteristics are required.

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Motor-sensory block offset profile may not replicate with lidocaine or bupivacaine due to etidocaine's distinct differential kinetics.

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Hepatic clearance reduction during convulsive states differs substantially (60% etidocaine vs. 31% bupivacaine), limiting interchangeability in toxicokinetic models.

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Equivalent anesthetic potency does not imply identical cardiotoxicity profile or calcium channel-mediated contractility effects; direct substitution may alter safety-related endpoints.

• [1] Moore PA. Long-acting local anesthetics: a review of clinical efficacy in dentistry. Compendium. 1990 Jan;11(1):22, 24-6, 28-30. PMID: 2198102. View Source
• [2] Giovannitti JA, Bennett CR. The effectiveness of 1.5% etidocaine HCl with epinephrine 1:200,000 and 2% lidocaine HCl with epinephrine 1:100,000 in oral surgery: a clinical comparison. J Am Dent Assoc. 1983 Oct;107(4):616-8. PMID: 6355234. View Source
• [3] Atanassoff PG, Weiss BM, Brull SJ, Horst A, Kulling D, Stein R, Theiler I. Compound motor action potential recording distinguishes differential onset of motor block of the obturator nerve in response to etidocaine or bupivacaine. Anesth Analg. 1996 Feb;82(2):317-20. PMID: 8561335. View Source
• [4] Winnie AP, Masters RW, Durrani Z, Patel KP. Motor Block Outlasts Sensory Block: A Unique Characteristic of Etidocaine? Reg Anesth Pain Med. 1984;9(3):146-150. View Source

Etidocaine vs. Lidocaine and Bupivacaine: Quantitative Differentiation

Duration of Action Compared to Lidocaine

In a double-blind, randomized clinical comparison of 28 patients undergoing bilateral impacted third molar extraction, etidocaine demonstrated significantly prolonged duration of action compared to lidocaine. Etidocaine (1.5% with epinephrine 1:200,000) proved 2.16 times longer acting than lidocaine (2% with epinephrine 1:100,000) with respect to recovery from lower lip numbness, and 1.75 times longer acting with respect to the onset of postoperative pain [1].

Duration vs Lidocaine

Head-to-head

Mean difference +11 ± 3 min longer than lidocaine (IONB degree 10)

Supports extended-duration endpoint studies

Rat infraorbital nerve block model; parallel dose-duration lines

Evidence Dimension	Duration of anesthesia and time to postoperative pain onset
Target Compound Data	Etidocaine 1.5% + epi 1:200,000: Recovery from lip numbness and onset of postoperative pain significantly prolonged
Comparator Or Baseline	Lidocaine 2% + epi 1:100,000: Baseline duration for recovery and pain onset
Quantified Difference	Etidocaine duration was 2.16× longer for lip numbness recovery and 1.75× longer for postoperative pain onset relative to lidocaine
Conditions	Human clinical trial; bilateral impacted third molar extraction; double-blind; n=28 patients serving as own controls

Why This Matters

This 1.75–2.16× prolongation of analgesia directly reduces the need for postoperative rescue analgesics and extends the pain-free interval, which is a critical differentiator for selecting etidocaine over lidocaine in procedures requiring extended postoperative pain control.

• [1] Giovannitti JA, Bennett CR. The effectiveness of 1.5% etidocaine HCl with epinephrine 1:200,000 and 2% lidocaine HCl with epinephrine 1:100,000 in oral surgery: a clinical comparison. J Am Dent Assoc. 1983 Oct;107(4):616-8. PMID: 6355234. View Source

Motor Block Outlasts Sensory Blockade

A randomized controlled study using compound motor action potential (CMAP) recording to objectively quantify motor block onset demonstrated that etidocaine produces significantly faster motor blockade than bupivacaine. Patients receiving plain etidocaine 1% (10 mL) achieved ≥90% motor block after a median of 6 minutes, compared to 13 minutes for patients receiving plain bupivacaine 0.5% (10 mL) [1].

Motor-Sensory Offset

Head-to-head

Motor block outlasts sensory by 150 min; total recovery 600 min (vs. bupivacaine 360 min)

Motor-sensory differential block model context

Double-blind epidural study in volunteers; 1.5% etidocaine with epinephrine

Evidence Dimension	Time to ≥90% motor block of obturator nerve
Target Compound Data	Etidocaine 1% (10 mL): 6 minutes to ≥90% motor block
Comparator Or Baseline	Bupivacaine 0.5% (10 mL): 13 minutes to ≥90% motor block
Quantified Difference	Etidocaine achieved ≥90% motor block 7 minutes (53.8%) faster than bupivacaine
Conditions	Randomized clinical trial; transurethral surgery patients; spinal anesthesia; CMAP recording; n=12 per group

Why This Matters

Faster motor block onset reduces procedural time and may improve operating room efficiency. For researchers studying motor blockade kinetics, etidocaine provides a temporally distinct profile compared to bupivacaine, enabling differential experimental designs.

• [1] Atanassoff PG, Weiss BM, Brull SJ, Horst A, Kulling D, Stein R, Theiler I. Compound motor action potential recording distinguishes differential onset of motor block of the obturator nerve in response to etidocaine or bupivacaine. Anesth Analg. 1996 Feb;82(2):317-20. PMID: 8561335. View Source

Anesthetic Potency vs. Lidocaine and Bupivacaine

In a controlled in vitro electrophysiological study using frog nerve preparations, etidocaine demonstrated markedly higher potency than lidocaine in blocking nerve conduction. Etidocaine was 10 times more potent than lidocaine in blocking compound action potentials, with differential effects observed on fast-conducting (first peak) versus slow-conducting (second peak) fibers at varying pH [1].

Anesthetic Potency

Cross-study comparable

4-fold higher potency than lidocaine; equipotent to bupivacaine (peridural rating 4 vs 1)

Equipotent dosing ratio context for tissue exposure studies

Adams et al. 1972 peridural anesthesia data

Evidence Dimension	Relative potency in blocking nerve conduction
Target Compound Data	Etidocaine: ED50 for nerve conduction blockade (specific concentration not reported; relative potency = 10×)
Comparator Or Baseline	Lidocaine: Baseline potency (1×)
Quantified Difference	Etidocaine is 10× more potent than lidocaine in blocking nerve conduction
Conditions	In vitro; frog sciatic nerve; compound action potential recording; pH 6.9, 7.2, 7.5

Why This Matters

This 10-fold potency difference at the nerve conduction level provides a mechanistic basis for etidocaine's enhanced clinical efficacy at lower administered concentrations and supports its selection in experimental models requiring potent, concentration-dependent nerve blockade.

• [1] Post EL, et al. Comparative effects of etidocaine and lidocaine on nerve and neuromuscular conduction in the frog. Acta Anaesthesiol Scand. 1982 Oct;26(5):463-7. PMID: 6983202. View Source

α1-Acid Glycoprotein Binding Affinity

A crossover study in healthy male volunteers undergoing peridural analgesia demonstrated that etidocaine provides significantly extended duration of both sensory and motor blockade compared to lidocaine. Sensory analgesia duration (two-segment regression) was 177 ± SE minutes for etidocaine versus 114 ± 8 minutes for lidocaine—a 55.3% increase. Total sensory duration was 379 ± 22 minutes for etidocaine versus 190 ± 8 minutes for lidocaine—a 99.5% increase. Motor blockade duration was 331 ± 25 minutes for etidocaine versus 167 ± 13 minutes for lidocaine—a 98.2% increase [1].

Protein Binding

Class-level

7.23 ± 0.64% unbound (≈93% bound to α1-acid glycoprotein)

Supports plasma protein binding distribution models

In vitro ultrafiltration at 1 µg/mL; pH- and concentration-dependent

Evidence Dimension	Duration of sensory analgesia and motor blockade
Target Compound Data	Etidocaine 1% + epi 5 µg/mL (20 mL): Two-segment regression 177±SE min; total sensory 379±22 min; motor block 331±25 min
Comparator Or Baseline	Lidocaine 2% + epi 5 µg/mL (20 mL): Two-segment regression 114±8 min; total sensory 190±8 min; motor block 167±13 min
Quantified Difference	Etidocaine extended two-segment regression by +63 min (+55.3%), total sensory duration by +189 min (+99.5%), and motor block by +164 min (+98.2%)
Conditions	Human volunteer crossover study; L2 peridural catheter; 20 mL volume; epinephrine 5 µg/mL in both formulations; n=10 healthy males

Why This Matters

The near-doubling of both sensory and motor blockade duration with etidocaine directly impacts clinical workflow and postoperative pain management planning. For experimental protocols requiring extended blockade without re-dosing, etidocaine offers a quantifiably superior duration profile.

• [1] Stanton-Hicks M, Murphy TM, Bonica JJ, Berges PU, Mather LE, Tucker GT. Effects of peridural block: V. Properties, circulatory effects, and blood levels of etidocaine and lidocaine. Anesthesiology. 1975 Apr;42(4):398-407. PMID: 235229. View Source

Hepatic Clearance and Volume of Distribution

In a controlled in vivo rat model of infraorbital nerve block (IONB), multiple regression analysis of dose-duration relationships demonstrated that etidocaine consistently prolonged the duration of analgesia compared to lidocaine across all tested dose levels. At IONB degree 10 (complete blockade), the difference in duration of action between etidocaine and lidocaine was 11 ± 3 minutes (mean ± SEM), independent of dose, indicating a parallel shift in the log dose-duration relationship [1].

Hepatic Clearance

Head-to-head

Hepatic extraction ratio 0.73 (vs. lidocaine 0.68, bupivacaine 0.37)

Supports hepatic extraction ratio modeling

Human pharmacokinetic studies; distinct from bupivacaine

Evidence Dimension	Duration of infraorbital nerve block (IONB degree 10)
Target Compound Data	Etidocaine: Duration consistently 11±3 minutes longer than lidocaine across all dose levels
Comparator Or Baseline	Lidocaine: Baseline duration (specific values dose-dependent)
Quantified Difference	Etidocaine prolonged IONB duration by 11 ± 3 minutes (mean ± SEM) across all tested doses
Conditions	In vivo rat model; infraorbital nerve block; degree 10 IONB (complete block); multiple regression analysis

Why This Matters

This consistent 11-minute prolongation across all doses demonstrates that etidocaine's duration advantage is intrinsic and dose-independent, making it a reliable differentiator for preclinical pain and anesthesia research requiring extended nerve blockade.

• [1] Hassan HG, Renck H, Lindberg B, Akerman B, Hellquist R. On the relative potency of amino-amide local anaesthetics in vivo. Acta Anaesthesiol Scand. 1994 Jul;38(5):505-9. PMID: 7941946. View Source

Cardiac Sodium Channel Blockade Profile

A double-blind, randomized comparison of subclavian perivascular brachial plexus block with 0.5% etidocaine versus 1% lidocaine (both with epinephrine 1:200,000) revealed that the duration of motor paresis exceeded the duration of sensory analgesia with both drugs, but the magnitude of this differential recovery was significantly greater with etidocaine in core nerve fibers. In core fibers, the motor-sensory differential was 27% with etidocaine compared to 17% with lidocaine [1].

Cardiac Na⁺ Blockade

Cross-study comparable

Etidocaine (4–10 µM) did not depress slow action potential V̇max, unlike bupivacaine

Cardiotoxicity endpoint differentiation context

Guinea pig papillary muscle electrophysiology; cat convulsion model

Evidence Dimension	Differential between motor block duration and sensory block duration (motor-sensory differential)
Target Compound Data	Etidocaine 0.5% + epi 1:200,000: Motor block outlasted sensory block by 27% in core fibers, 18% in mantle fibers
Comparator Or Baseline	Lidocaine 1% + epi 1:200,000: Motor block outlasted sensory block by 17% in core fibers, 18% in mantle fibers
Quantified Difference	Etidocaine produced a 10-percentage-point greater motor-sensory differential in core fibers (27% vs. 17%)
Conditions	Double-blind randomized clinical trial; subclavian perivascular brachial plexus block; n not specified in abstract; epinephrine 1:200,000 in both formulations

Why This Matters

The enhanced motor-sensory dissociation with etidocaine in core fibers means patients experience a longer period of motor weakness after sensory recovery, which has implications for postoperative mobilization and discharge planning. For researchers studying differential nerve fiber blockade, etidocaine provides a more pronounced separation between motor and sensory recovery profiles than lidocaine.

• [1] Winnie AP, Masters RW, Durrani Z, Patel KP. Motor Block Outlasts Sensory Block: A Unique Characteristic of Etidocaine? Reg Anesth Pain Med. 1984;9(3):146-150. View Source

Optimal Use Cases for Etidocaine

Orthopedic and Urological Surgery with Dense Motor Block

Based on quantitative evidence demonstrating that etidocaine provides 1.75–2.16× longer duration of postoperative pain control compared to lidocaine [1] and extends total sensory duration by 99.5% (379 vs. 190 minutes) in peridural blocks [2], etidocaine is optimally suited for surgical procedures where extended single-injection analgesia is clinically advantageous. This includes oral surgery involving impacted third molars, periodontal surgery, and orthopedic procedures where the 6–10 hour duration of action reduces or eliminates the need for postoperative opioid or rescue analgesic administration [3]. Procurement of etidocaine for these applications directly addresses the clinical endpoint of prolonged pain-free recovery intervals.

Obstetric Surgical Anesthesia Requiring Motor Block

Etidocaine's uniquely rapid motor block onset—achieving ≥90% motor blockade in 6 minutes compared to 13 minutes for bupivacaine (53.8% faster) [1]—makes it the preferred agent for applications where rapid establishment of profound motor blockade is prioritized. Additionally, etidocaine produces a 27% motor-sensory differential in core nerve fibers versus 17% for lidocaine [2], providing a quantifiably greater separation between motor and sensory recovery. These properties are directly relevant for: (1) orthopedic procedures requiring rapid joint immobilization; (2) research protocols investigating differential nerve fiber blockade mechanisms; and (3) experimental models of motor nerve conduction where distinct temporal separation between motor and sensory endpoints is required.

Differential Nerve Fiber Sensitivity Research

For preclinical research applications, etidocaine's 10-fold greater potency than lidocaine in blocking nerve conduction [1] enables experimental designs requiring potent, titratable blockade at lower absolute concentrations. The consistent 11±3 minute prolongation of infraorbital nerve block duration across all dose levels in the rat model [2] provides a reliable, dose-independent baseline for comparative pharmacology studies. Etidocaine's high lipid solubility (50-fold greater than lidocaine) and enhanced protein binding [3] also make it a valuable tool compound for investigating structure-activity relationships governing local anesthetic onset kinetics, duration, and differential fiber sensitivity. Researchers should select etidocaine over lidocaine when the experimental objective requires potent blockade with extended duration at minimal administered volumes.

Pharmacokinetic Modeling and Drug Interaction Studies

Etidocaine serves as an essential reference compound in comparative studies of long-acting local anesthetics due to its well-characterized and quantifiably distinct profile relative to both lidocaine and bupivacaine. As demonstrated in periodontal surgery trials, etidocaine 1.5% with epinephrine 1:200,000 produces anesthesia quality and postoperative pain control comparable to bupivacaine 0.5% with epinephrine 1:200,000, with no significant differences in surgical bleeding or efficacy endpoints [1]. This equivalence, combined with etidocaine's 53.8% faster motor block onset versus bupivacaine [2] and 2.16× longer duration versus lidocaine [3], positions etidocaine as a critical middle-comparator for establishing potency hierarchies and duration-response relationships in local anesthetic research. Procurement of etidocaine enables robust three-way comparative designs (lidocaine vs. etidocaine vs. bupivacaine) that fully characterize the amino-amide local anesthetic spectrum.

Application

Selection Property

Validation Focus

Motor block duration model studies

Motor-sensory offset kinetics

Offset duration endpoint monitoring

Pharmacokinetic modeling & drug interaction research

High hepatic extraction ratio distinct from bupivacaine

Clearance rate and volume of distribution endpoints

Sodium channel blockade mechanism research

Differential effect on slow action potential V̇max

Calcium channel-mediated contractility endpoint

Structure-activity relationship (SAR) studies

High lipid solubility and α1-AGP binding

Physicochemical property-driven nerve block kinetics

• [1] Moore PA, et al. A clinical trial of long-acting local anesthetics for periodontal surgery. Anesth Prog. 1990 Jul;37(4):194-198. PMID: 2096742. View Source
• [2] Atanassoff PG, Weiss BM, Brull SJ, Horst A, Kulling D, Stein R, Theiler I. Compound motor action potential recording distinguishes differential onset of motor block of the obturator nerve in response to etidocaine or bupivacaine. Anesth Analg. 1996 Feb;82(2):317-20. PMID: 8561335. View Source
• [3] Giovannitti JA, Bennett CR. The effectiveness of 1.5% etidocaine HCl with epinephrine 1:200,000 and 2% lidocaine HCl with epinephrine 1:100,000 in oral surgery: a clinical comparison. J Am Dent Assoc. 1983 Oct;107(4):616-8. PMID: 6355234. View Source